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For researchers, scientists, and professionals in geological and earth sciences, the accurate

dating of surface exposure is critical. Among the most powerful techniques are those based on

cosmogenic nuclides, principally Beryllium-10 (¹⁰Be) and Chlorine-36 (³⁶Cl). This guide

provides an objective comparison of these two methods, supported by experimental data, to

aid in the selection and application of the most suitable technique for a given research context.

Cosmogenic radionuclide dating allows scientists to determine the duration a rock has been

exposed at or near the Earth's surface. This is achieved by measuring the concentration of rare

isotopes produced when cosmic rays interact with atoms in the rock. Both ¹⁰Be and ³⁶Cl are

well-established cosmogenic nuclides for this purpose, each with its own set of advantages and

limitations.

Principles of ¹⁰Be and ³⁶Cl Exposure Dating
Beryllium-10 is produced primarily from the spallation of oxygen in quartz, a mineral that is

resistant to weathering and has a simple chemical composition.[1][2] This makes ¹⁰Be dating in

quartz a robust and widely used method.[1][2] Chlorine-36, on the other hand, is produced from

several target elements, including potassium (K), calcium (Ca), and chlorine (Cl) itself, through
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various nuclear reactions.[3] This allows for the dating of a wider range of rock types, such as

basalts, carbonates, and those containing K-feldspars, where quartz may be absent.[2][4][5]

The fundamental principle behind exposure dating is that these nuclides accumulate in

minerals at a known rate when exposed to cosmic rays. By measuring the concentration of the

nuclide and knowing its production rate and decay constant, the exposure age can be

calculated.

Concordance and Discordance between ¹⁰Be and
³⁶Cl Ages
In ideal scenarios, exposure ages determined using both ¹⁰Be and ³⁶Cl from the same

geological feature should be concordant, providing a high degree of confidence in the

chronological framework. Indeed, several studies have reported good agreement between the

two methods across various geological settings.[6][7]

However, discrepancies can arise due to several factors:

Different Target Minerals and Geochemical Behavior: ¹⁰Be is typically measured in quartz,

while ³⁶Cl is often measured in other minerals like K-feldspar or whole-rock samples.[8]

Differences in the weathering and erosion rates of these host minerals can lead to discordant

ages.

Production Rate Variations: The production rate of ¹⁰Be in quartz is relatively well-

constrained.[1] In contrast, the production of ³⁶Cl is more complex, depending on the

chemical composition of the rock, which can lead to greater uncertainties in its production

rate.[4][5]

Post-Depositional Processes: Chlorine-36 can be subject to post-depositional loss,

particularly in environments with low accumulation rates, which can lead to an

underestimation of the true exposure age.[9][10]

Different Half-Lives: The half-life of ¹⁰Be is approximately 1.39 million years, while that of ³⁶Cl

is about 301,000 years.[3] This difference makes the ¹⁰Be/³⁶Cl ratio particularly useful for

burial dating, where the differential decay of the two nuclides can be used to determine the

duration of burial.[8][11][12]
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Experimental Data: A Comparative Overview
The following tables summarize quantitative data from studies that have directly compared ¹⁰Be

and ³⁶Cl exposure ages from the same geological sites. These examples illustrate the

concordance and potential discordance between the two methods.

Location/Stud
y

Sample ID
¹⁰Be Exposure
Age (ka)

³⁶Cl Exposure
Age (ka)

Reference

Wind River

Range, Wyoming

Pinedale

Moraines
16 - 23 16 - 23 [7]

Wind River

Range, Wyoming

Bull Lake

Moraines
>130 >130 [7]

Northern Death

Valley Fault Zone

Red Wall

Canyon Fan
70 +22/-20 63 ± 8 [13]

San Andreas

Fault, California

Cabezon

Formation

Alluvium

- 260 [8][11][12]

Study
Target Mineral for
¹⁰Be

Target
Mineral/Rock for
³⁶Cl

Key Findings on
Concordance

Frankel et al. (2007)

[13]
Quartz Whole Rock (volcanic)

Generally good

agreement, with ³⁶Cl

ages being slightly

younger.

Phillips et al. (1997)[6] Quartz K-feldspar

Good agreement,

suggesting low

erosion rates.

Balco et al. (2019)[8]

[11][12]
Quartz K-feldspar

Used for burial dating,

highlighting the utility

of the different half-

lives.
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Experimental Protocols
The accurate determination of ¹⁰Be and ³⁶Cl exposure ages relies on meticulous experimental

procedures. The general workflow involves sample collection, mineral separation and

purification, chemical processing to extract the nuclides of interest, and finally, measurement by

Accelerator Mass Spectrometry (AMS).

Sample Preparation for ¹⁰Be Analysis in Quartz
Sample Collection: Approximately 1 kg of rock is collected from the surface of the landform

to be dated.

Crushing and Sieving: The rock is crushed and sieved to isolate the desired grain size

fraction (typically 250-500 µm).

Mineral Separation: Magnetic minerals are removed using a magnetic separator. Feldspars

and other non-quartz minerals are dissolved using a series of acid leaches, often involving

hydrochloric and phosphoric acids.

Quartz Purification: The remaining quartz is purified by repeated etching with dilute

hydrofluoric acid (HF) to remove any meteoric ¹⁰Be contamination.[2]

Dissolution and ¹⁰Be Extraction: The purified quartz is dissolved in concentrated HF. A ⁹Be

carrier is added, and ¹⁰Be is separated and purified through a series of ion-exchange

chromatography and precipitation steps.[14]

AMS Measurement: The final beryllium oxide (BeO) is mixed with a binder and pressed into

a target for AMS analysis to determine the ¹⁰Be/⁹Be ratio.

Sample Preparation for ³⁶Cl Analysis
Sample Collection and Preparation: Similar to ¹⁰Be, a rock sample is collected and crushed.

The target mineral (e.g., K-feldspar) is separated, or the whole rock powder is used.

Dissolution: The sample is dissolved in appropriate acids (e.g., HF and nitric acid for

silicates, nitric acid for carbonates). A ³⁵Cl or ³⁷Cl spike of known concentration is added.

Chlorine Extraction: Chlorine is precipitated as silver chloride (AgCl).
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Purification: The AgCl is purified to remove interfering isobars, particularly ³⁶S. This may

involve multiple dissolution and re-precipitation steps.

AMS Measurement: The purified AgCl is pressed into a target for AMS measurement to

determine the ³⁶Cl/Cl ratio.

Visualizing the Methodologies
To better understand the workflows and relationships, the following diagrams are provided.

Beryllium-10 Protocol

Chlorine-36 Protocol

Rock Sample
(Quartz-bearing) Crushing & Sieving Mineral Separation Quartz Purification

(HF Etching) Dissolution & 9Be Spike 10Be Extraction
(Ion Exchange)

AMS Measurement
(10Be/9Be) Age Calculation

Rock Sample
(e.g., K-feldspar, Carbonate) Crushing & Sieving Mineral Separation

(Optional) Dissolution & Cl Spike Cl Precipitation
(AgCl)

Purification
(Remove 36S)

AMS Measurement
(36Cl/Cl) Age Calculation

Influencing Factors

Concordant
10Be & 36Cl Ages

Discordant
10Be & 36Cl Ages

Target Mineral
(Quartz vs. K-feldspar, etc.)

Erosion/Weathering Rate

affects

Production Rate Uncertainty Different Half-Lives

useful for
burial dating

can lead to

Post-Depositional Processes

e.g., 36Cl loss

Geochemical Behavior
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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